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Compound of Interest

Compound Name: Sodium triacetoxyborohydride

Cat. No.: B140522

Essential safety protocols and operational guidelines for the use of Sodium
Triacetoxyborohydride (STAB) in laboratory settings.

Sodium triacetoxyborohydride is a versatile reducing agent frequently employed in organic
synthesis, particularly in reductive amination. While highly effective, its reactivity necessitates
stringent safety measures to protect researchers and ensure experimental integrity. This guide
provides immediate, essential information on personal protective equipment (PPE), handling
procedures, and disposal protocols to foster a safe and efficient laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Sodium triacetoxyborohydride is a water-reactive and flammable solid that can cause severe
skin and eye damage.[1][2] In contact with water, it releases flammable gases, which can ignite
spontaneously.[3][4] It may also cause respiratory irritation.[1][3][4][5] Therefore, adherence to
proper PPE protocols is critical.

Table 1: Recommended Personal Protective Equipment for Handling Sodium
Triacetoxyborohydride
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Specifications and

PPE Category Item Standard
andards

Must comply with OSHA's 29

CFR 1910.133 or European
Eye and Face Protection Safety Goggles or Glasses Standard EN166.[2][6] A face

shield may be appropriate for

certain procedures.[7]

Tested protective gloves (EN
ISO 374) are mandatory.[1]
The specific glove material
Skin Protection Chemical-resistant Gloves should be chosen based on
the workplace concentration
and quantity of the hazardous
substance.[1][7]

Wear appropriate protective
Lab Coat/Protective Clothing clothing to prevent skin

exposure.[2][6]

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
) ) ) Standard EN 149.[6] Use is

Respiratory Protection Respirator i
recommended to avoid
inhalation of dust or fumes,
especially in poorly ventilated

areas.[3]

Operational and Handling Plan

Proper handling and storage are paramount to prevent accidents and maintain the chemical's
efficacy.

Handling Procedures:

o Work Area: Always handle Sodium triacetoxyborohydride in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation of dust.[3]
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 Inert Atmosphere: Handle and store the compound under an inert gas like nitrogen or argon
to prevent decomposition from moisture.[1][3][5]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[6][8]

« Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[5][6] Use
non-sparking tools for handling.[6]

e Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][6]
Contaminated clothing should be removed and washed before reuse.[6]

Storage Plan:

o Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated
place.[1][3][6]

e Moisture Control: Store in a water-free area to prevent violent reactions and the release of
flammable hydrogen gas.[4][5][6]

e Incompatibilities: Keep away from water, strong oxidizing agents, and highly alkaline or
acidic materials.[1][6]

Emergency and Disposal Plan

Emergency Procedures:
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids.[6] Seek immediate

medical attention.[6][7]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ] ]
clothing and shoes.[6] Get medical aid

immediately.[6]

Move the person to fresh air. If breathing is

difficult, give oxygen. Do not use mouth-to-

Inhalation
mouth resuscitation. Seek immediate medical
attention.[4][6][7]
Do not induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Get medical aid
immediately.[6][7]

Spill and Leak Response: In case of a spill, evacuate the area and remove all sources of
ignition.[5] Wear appropriate PPE, including respiratory protection.[1] Do not expose the spill to
water.[6] Use a non-sparking shovel to sweep or vacuum the material into a suitable disposal
container.[5][9]

Disposal Plan: Waste is classified as hazardous and must be disposed of in accordance with
local, state, and federal regulations.[10] For small quantities, the material can be cautiously
added to dry butanol in an appropriate solvent, which may produce a vigorous and exothermic
reaction generating flammable hydrogen. This procedure should be conducted in a flame-proof
environment. The resulting solution can then be neutralized with aqueous acid.[9] Never
dispose of Sodium triacetoxyborohydride down the drain.[5][10]

PPE Selection Workflow
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Personal Protective Equipment (PPE) Selection for Sodium Triacetoxyborohydride

Start: Handling
Sodium Triacetoxyborohydride

Wear Chemical-Resistant Gloves
(EN ISO 374)

Wear Chemical Safety Goggles Wear Protective Clothing

(Lab Coat)

Is Ventilation Adequate?

(EN166 / OSHA Compliant)

Use in a Well-Ventilated Area Wear a Respirator

(Fume Hood) (OSHA/ EN 149 Compliant)

A

Safe Handling Ensured

Click to download full resolution via product page

Caption: PPE selection workflow for Sodium triacetoxyborohydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. dcfinechemicals.com [dcfinechemicals.com]

o 2. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b140522?utm_src=pdf-body-img
https://www.benchchem.com/product/b140522?utm_src=pdf-body
https://www.benchchem.com/product/b140522?utm_src=pdf-custom-synthesis
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/112030-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC291820250&productDescription=SODIUM+TRIACETOXYBOROHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. lifechempharma.com [lifechempharma.com]

. lobachemie.com [lobachemie.com]

. cdhfinechemical.com [cdhfinechemical.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. aksci.com [aksci.com]

. aksci.com [aksci.com]

°
© (0] ~ » ol H w

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 10. WERCS Studio - Application Error [assets.thermofisher.com]
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Sodium Triacetoxyborohydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140522#personal-protective-equipment-for-handling-
sodium-triacetoxyborohydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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